Cas no 338423-81-7 ((3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE)

• Product Name: (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE
• CAS No: 338423-81-7
• MF: C₂₂H₁₄Cl₂O₂S
• MW: 413.316362857819
• CID: 5195170
• Update Time: 2026-03-05

(3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE
• 2-benzoyl-3-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1-benzofuran
• (3-{[(3,4-dichlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• [3-[(3,4-dichlorophenyl)sulfanylmethyl]-1-benzofuran-2-yl]-phenylmethanone
• Oprea1_299163

• Inchi： 1S/C22H14Cl2O2S/c23-18-11-10-15(12-19(18)24)27-13-17-16-8-4-5-9-20(16)26-22(17)21(25)14-6-2-1-3-7-14/h1-12H,13H2
• InChI Key： UXPZKSGXALLOHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SCC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 511
• XLogP3: 7.3
• Topological Polar Surface Area: 55.5

Additional information on (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE

Comprehensive Analysis of (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE (CAS No. 338423-81-7)

The compound (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE, identified by its CAS No. 338423-81-7, is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This benzofuran derivative is characterized by its intricate molecular architecture, featuring a dichlorophenyl group linked via a sulfanyl bridge to a benzofuran core, which is further substituted with a phenyl methanone moiety. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE has surged due to their potential applications in drug discovery and material science. The benzofuran scaffold, in particular, is renowned for its versatility, often serving as a key building block in the synthesis of pharmaceutical intermediates and functional materials. Researchers are increasingly focusing on optimizing the synthesis of such compounds to enhance their yield and purity, addressing common queries like "how to synthesize benzofuran derivatives" or "what are the applications of sulfanyl-methyl benzofurans."

The 3,4-dichlorophenyl group in this compound introduces electron-withdrawing properties, which can influence the molecule's reactivity and interaction with biological targets. This feature has led to investigations into its potential as a lead compound for developing new therapeutic agents. For instance, studies have explored its role in modulating enzyme activity or receptor binding, aligning with the growing interest in targeted drug design and precision medicine. Such applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the incorporation of a sulfanyl-methyl linker in (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE offers opportunities for further functionalization. This adaptability is crucial for researchers aiming to create structure-activity relationship (SAR) libraries, a topic often queried in scientific forums. The compound's CAS No. 338423-81-7 serves as a unique identifier, facilitating its retrieval in chemical databases and ensuring accurate documentation in patent applications or regulatory submissions.

Environmental and green chemistry considerations are also pivotal in discussions about this compound. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for benzofuran-based molecules. Questions like "how to reduce waste in heterocyclic compound synthesis" or "what are the green solvents for sulfanyl-methylation" are becoming more prevalent, reflecting the shift toward environmentally conscious research methodologies.

In summary, (3-([(3,4-DICHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)(PHENYL)METHANONE (CAS No. 338423-81-7) represents a fascinating example of modern organic synthesis with broad potential in drug development and material science. Its unique structure, combined with the growing demand for functionalized heterocycles, positions it as a valuable subject for ongoing and future research endeavors.